Cas no 61012-39-3 (2-(3-phenyl-1H-1,2,4-triazol-5-yl)ethan-1-amine)

• Product Name: 2-(3-phenyl-1H-1,2,4-triazol-5-yl)ethan-1-amine
• CAS No: 61012-39-3
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• MDL: MFCD06738926
• CID: 512438
• PubChem ID: 3332472
• Update Time: 2025-04-19

2-(3-phenyl-1H-1,2,4-triazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Phenyl-1H-1,2,4-triazol-5-yl)ethanamine
• 1H-1,2,4-Triazole-3-ethanamine,5-phenyl-
• 2-(5-PHENYL-2H-[1,2,4]TRIAZOL-3-YL)-ETHYLAMINE DIHYDROCHLORIDE
• 2-(5-PHENYL-2H-[1,2,4]TRIAZOL-3-YL)ETHYLAMINE DIHYDROCHLORIDE,
• [2-(3-PHENYL-1H-1,2,4-TRIAZOL-5-YL)ETHYL]AMINE DIHYDROCHLORIDE
• 2-(3-phenyl-1H-1,2,4-triazol-5-yl)ethanamine(SALTDATA: 3HCl 0.3H2O)
• 2-(3-phenyl-1H-1,2,4-triazol-5-yl)ethan-1-amine
• 2-(5-Phenyl-2H-[1,2,4]triazol-3-yl)-ethylamine
• FJGWIYGKBUMGKA-UHFFFAOYSA-N
• CS-0454246
• AKOS015863764
• EN300-118275
• 2-(5-PHENYL-4H-1,2,4-TRIAZOL-3-YL)ETHANAMINE
• DB-072886
• 61012-39-3
• 2-(5-phenyl-2H-1,2,4-triazol-3-yl)ethanamine
• 1H-1,2,4-Triazole-3-ethanamine, 5-phenyl-
• Oprea1_047434
• SCHEMBL2228226
• AKOS017418163
• AB57497

• MDL： MFCD06738926
• Inchi： 1S/C10H12N4/c11-7-6-9-12-10(14-13-9)8-4-2-1-3-5-8/h1-5H,6-7,11H2,(H,12,13,14)
• InChI Key： FJGWIYGKBUMGKA-UHFFFAOYSA-N
• SMILES： N1C(CCN)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 260.06000
• Monoisotopic Mass: 188.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6A^2
• XLogP3: 1

Experimental Properties

• PSA: 67.59000
• LogP: 3.27720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles